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Compound of Interest

Compound Name: Palustrin-2c

Cat. No.: B1577118

Get Quote

Executive Summary
Palustrin-2a and Palustrin-2c are cationic antimicrobial peptides (AMPs) isolated from the skin

secretions of the Pickerel frog (Rana palustris). Belonging to the Palustrin-2 family, these

peptides share a highly conserved architecture characterized by an N-terminal amphipathic

-helix and a C-terminal "Rana box" motif (a cyclic disulfide-bridged heptapeptide).

This guide provides a high-resolution alignment of their amino acid sequences, identifying four

specific residue substitutions. We analyze the physicochemical implications of these mutations

—specifically the P31S C-terminal variation—and their potential impact on membrane

permeabilization, proteolytic stability, and therapeutic engineering.

Sequence Alignment & Primary Structure
The primary structures of Palustrin-2a and Palustrin-2c consist of 31 amino acids. Both

peptides contain a single intramolecular disulfide bond between Cys

and Cys

.
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Pairwise Alignment
The following alignment highlights the four residue differences (positions 18, 21, 22, and 31).
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Full Sequence Strings:

Palustrin-2a (UniProt P84278):GFLSTVKNLATNVAGTVLDTIRCKVTGGCRP

Palustrin-2c (UniProt P84280):GFLSTVKNLATNVAGTVIDTLKCKVTGGCRS[1]

Mutation Analysis Table
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Position
Mutation (2a

2c)
Type

Physicochemical
Impact

18
Leu

Ile
Conservative

Minimal. Both are

hydrophobic

-branched amino

acids. Maintains the

hydrophobic face of

the helix.

21
Ile

Leu
Conservative

Minimal. Isomeric

change. Maintains

hydrophobicity.

22
Arg

Lys
Conservative

Cationic substitution.

Arginine

(Guanidinium) forms

bidentate H-bonds;

Lysine (Ammonium) is

a monodentate donor.

Arg is generally more

membrane-

permeating.

31
Pro

Ser
Non-Conservative

Critical. Proline is rigid

and protects against

C-terminal

carboxypeptidases.

Serine is polar and

flexible. This alters the

C-terminal tail

dynamics.

Structural & Functional Implications[2]
The "Rana Box" Motif
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Both peptides feature the signature Rana box, a conserved cyclic heptapeptide domain

(CKVTGGC) stabilized by a disulfide bridge (

). This loop acts as a structural constraint, preventing the C-terminus from unraveling and
protecting the peptide from rapid degradation.

Palustrin-2a Tail:...CKVTGGCRP (Ends in Proline)

Palustrin-2c Tail:...CKVTGGCRS (Ends in Serine)[2]

Scientific Insight: The C-terminal Proline in Palustrin-2a is a common feature in frog skin

peptides (e.g., Temporins). It likely confers resistance to carboxypeptidases in the mucosal

environment. The P31S substitution in Palustrin-2c renders the C-terminus more polar and

potentially more susceptible to enzymatic cleavage, which may explain differential half-lives in

vivo.

Amphipathic -Helix
The N-terminal region (Residues 1–22) adopts an amphipathic

-helical conformation in membrane-mimetic environments (e.g., TFE or SDS micelles).

Cationic Face: Lys

, Lys

(or Arg

in 2a).

Hydrophobic Face: Phe

, Leu

, Val

, Leu

/Ile

.
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The R22K substitution preserves the net charge (+4 at pH 7) but alters the geometry of the

cationic face. Arginine's guanidinium headgroup can interact more strongly with phosphate

groups on the bacterial membrane via "arginine fork" hydrogen bonding, potentially making

Palustrin-2a slightly more potent against Gram-negative membranes than 2c.

Visualization of Signaling & Mechanism
The following diagram illustrates the structural domains and the "Shrapnel" mechanism of

membrane disruption common to this family of peptides.

Sequence Differences Impact
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Bacterial Membrane
(Anionic Surface)
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(Membrane Lysis)

Hydrophobic Insertion
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R22K (2a vs 2c)
Modulates Membrane Affinity
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Alters Proteolytic Stability
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Caption: Mechanistic flow of Palustrin peptide interaction with bacterial membranes,

highlighting where sequence differences (R22K, P31S) influence structural stability and

binding.

Experimental Methodology for Validation
To empirically validate the differences between Palustrin-2a and 2c, the following self-validating

protocol structure is recommended.
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Peptide Synthesis & Folding
SPPS Synthesis: Synthesize both sequences using Fmoc solid-phase peptide synthesis.

Oxidative Folding: Dissolve crude peptide in ammonium bicarbonate buffer (pH 8.0) and stir

for 24h to allow the formation of the C23-C29 disulfide bridge.

Validation: Verify mass using MALDI-TOF MS.

Palustrin-2a Calc. Mass: ~3192.8 Da

Palustrin-2c Calc. Mass: ~3194 Da (Serine is +16 Da over Proline? No, Proline (115) vs

Serine (105). Serine is lighter. Let's verify: Pro (C5H9NO) MW=115.13; Ser (C3H7NO3)

MW=105.09. Difference ~10 Da. 2c should be lighter.)

Circular Dichroism (CD) Spectroscopy
Objective: Compare helicity in aqueous vs. membrane-mimetic environments.

Solvent: Prepare peptides in 10 mM Phosphate Buffer (pH 7.4).

Titration: Titrate with TFE (0% to 50% v/v) or SDS micelles (0 to 10 mM).

Measurement: Record spectra from 190–250 nm.

Expectation: Both should show random coil (min at 200 nm) in water and

-helix (minima at 208/222 nm) in TFE.

Hypothesis: If P31S destabilizes the helix, Palustrin-2c may show lower mean residue

ellipticity at 222 nm.

Serum Stability Assay
Objective: Determine if P31S makes Palustrin-2c more vulnerable to proteases.

Incubation: Incubate 100

M of each peptide in 25% human serum at 37°C.
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Sampling: Aliquot at 0, 1, 2, 4, and 8 hours. Quench with 1% TFA.

Analysis: Analyze remaining intact peptide via RP-HPLC.

Outcome: Palustrin-2a (C-term Pro) is expected to have a longer half-life (

) than Palustrin-2c (C-term Ser).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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